Cas no 2227818-39-3 ((1S)-2,2,2-trifluoro-1-(4-fluoro-2-methoxyphenyl)ethan-1-ol)

• Product Name: (1S)-2,2,2-trifluoro-1-(4-fluoro-2-methoxyphenyl)ethan-1-ol
• CAS No: 2227818-39-3
• MF: C₉H₈F₄O₂
• MW: 224.152236938477
• CID: 6615543
• PubChem ID: 165699340
• Update Time: 2025-10-29

(1S)-2,2,2-trifluoro-1-(4-fluoro-2-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2,2,2-trifluoro-1-(4-fluoro-2-methoxyphenyl)ethan-1-ol
• EN300-1951202
• 2227818-39-3

• Inchi： 1S/C9H8F4O2/c1-15-7-4-5(10)2-3-6(7)8(14)9(11,12)13/h2-4,8,14H,1H3/t8-/m0/s1
• InChI Key： GEBYGTZGZLDPHT-QMMMGPOBSA-N
• SMILES： FC([C@H](C1C=CC(=CC=1OC)F)O)(F)F

Computed Properties

• Exact Mass: 224.04604214g/mol
• Monoisotopic Mass: 224.04604214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Additional information on (1S)-2,2,2-trifluoro-1-(4-fluoro-2-methoxyphenyl)ethan-1-ol

Chemical Profile of (1S)-2,2,2-trifluoro-1-(4-fluoro-2-methoxyphenyl)ethan-1-ol (CAS No. 2227818-39-3)

The compound (1S)-2,2,2-trifluoro-1-(4-fluoro-2-methoxyphenyl)ethan-1-ol, identified by its CAS number 2227818-39-3, represents a significant advancement in the field of pharmaceutical chemistry. This chiral alcohol features a trifluoromethyl group and a fluoro-substituted methoxyphenyl moiety, which contribute to its unique chemical properties and potential biological activities. The stereochemical configuration at the chiral center plays a crucial role in determining its pharmacological efficacy and selectivity.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The presence of both trifluoromethyl and fluoro groups in this molecule suggests that it may exhibit potent interactions with enzymes and receptors, making it a valuable candidate for drug discovery programs. Furthermore, the methoxy group introduces additional electronic and steric effects that can fine-tune the molecule's pharmacokinetic profile.

Current research in medicinal chemistry highlights the importance of chirality in drug design. The enantiomeric purity of (1S)-2,2,2-trifluoro-1-(4-fluoro-2-methoxyphenyl)ethan-1-ol is critical for ensuring optimal therapeutic outcomes. Studies have demonstrated that even small differences in stereochemistry can lead to significant variations in biological activity, making the precise synthesis and isolation of this compound essential for further development.

The structural features of this compound also make it an attractive scaffold for exploring novel therapeutic strategies. The trifluoromethyl group is known to increase lipophilicity and metabolic stability, while the fluoro-substituted phenyl ring can enhance binding interactions with biological targets. These properties have been leveraged in the design of various pharmaceutical agents targeting neurological disorders, inflammatory diseases, and cancer.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex fluorinated molecules like (1S)-2,2,2-trifluoro-1-(4-fluoro-2-methoxyphenyl)ethan-1-ol. Techniques such as asymmetric hydrogenation and fluorous chemistry have played a pivotal role in achieving high enantiomeric purity and scalability. These innovations are crucial for translating laboratory discoveries into viable drug candidates for clinical use.

The potential applications of this compound are broad and span multiple therapeutic areas. Preliminary studies suggest that it may possess anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Additionally, its structural motif is reminiscent of known bioactive molecules with central nervous system effects, raising the possibility of its utility in treating neurological conditions such as Alzheimer's disease or Parkinson's disease.

In conclusion, (1S)-2,2,2-trifluoro-1-(4-fluoro-2-methoxyphenyl)ethan-1-ol (CAS No. 2227818-39-3) is a structurally sophisticated compound with significant potential in pharmaceutical research. Its unique combination of fluorinated aromatic groups and chiral center positions it as a promising candidate for further exploration in drug discovery. As synthetic chemistry continues to evolve, the accessibility of such complex molecules will likely accelerate their transition from laboratory curiosities to clinical candidates.